Lithium hydroxyoctadecanoate

• CAS No.: 1333-61-5
• Molecular Formula: C18H35LiO3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: lithium;2-hydroxyoctadecanoate
• InChI: InChI=1S/C18H36O3.Li/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21;/h17,19H,2-16H2,1H3,(H,20,21);/q;+1/p-1
• InChI Key: LPRVNTWNHMSTPR-UHFFFAOYSA-M
• SMILES: [Li+].CCCCCCCCCCCCCCCCC(C(=O)[O-])O
• Synonyms: lithium hydroxyoctadecanoate

Description

Lithium hydroxyoctadecanoate, also known as this compound, is a useful research compound. Its molecular formula is C18H35LiO3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A lithium hydroxystearate grease thickener was prepared by saponification of a mixture containing 12-hydroxystearic acid (50%) and the tri-glyceride thereof (25%) and 25% of C22 fatty acids containing no OH groups with lithium hydroxide in a mineral oil vehicle (ISO 150 viscosity grade of a 70/30 mixture of naphthenic and paraffinic stocks) at about 350° F. in a closed contactor. After depressuring and dehydration of the thickener in an open kettle sufficient mineral oil was added to reduce the thickener content to about 8%. The dropping point of this grease was 407° F. (208° C.). This grease containing no phosphorus or sulfur additives.

Synthesis routes and methods II

Procedure details

A lithium hydroxystearate grease thickener was prepared by saponification of a mixture containing 12-hydroxystearic acid (8%) and the glyceride thereof (9%) with lithium hydroxide in a mineral oil vehicle (ISO 150 viscosity grade of a 70/30 mixture of naphthenic and paraffinic stocks) at about 350° F. in a closed contactor. After depressuring and dehydration of the thickener in an open kettle sufficient mineral oil was added to reduce the thickener content to about 9.0%. After cooling to 210° F., a typical grease additive package, consisting of an amine antioxidant, phenolic antioxidant, metallic dithiophosphate, sulfur-containing metal deactivator and nitrogen containing antirust additives, was added. The dropping point of this base grease was 201° C.

Synthesis routes and methods III

Procedure details

A lithium hydroxystearate grease thickener was prepared by saponification of a mixture containing about 8% by weight of 12-hydroxystearic acid and 9% by weight of the glyceride thereof, with lithium hydroxide monohydrate (2.5%) in a mineral oil vehicle (about 76%) at about 177° C. and final pressure of about 110 psig in a closed contactor. All percentages were percentages by weight of the total weight of the thickener.